N-[4-[3-(methylamino)-3-oxopropoxy]phenyl]-9-oxo-9lambda4-thia-3-azabicyclo[4.2.1]nonane-3-carboxamide

• IUPAC Name: N-[4-[3-(methylamino)-3-oxopropoxy]phenyl]-9-oxo-9λ4-thia-3-azabicyclo[4.2.1]nonane-3-carboxamide
• InChI: InChI=1S/C18H25N3O4S/c1-19-17(22)9-11-25-14-4-2-13(3-5-14)20-18(23)21-10-8-15-6-7-16(12-21)26(15)24/h2-5,15-16H,6-12H2,1H3,(H,19,22)(H,20,23)
• InChI Key: RLLGONINUDTINN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCOC1=CC=C(C=C1)NC(=O)N2CCC3CCC(C2)S3=O
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol

Description

N-[4-[3-(Methylamino)-3-oxopropoxy]phenyl]-9-oxo-9lambda4-thia-3-azabicyclo[4.2.1]nonane-3-carboxamide is a complex organic compound with a diverse range of applications in scientific research. This compound is known for its unique chemical structure, which imparts a variety of functional properties that are valuable in multiple disciplines, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[4-[3-(methylamino)-3-oxopropoxy]phenyl]-9-oxo-9lambda4-thia-3-azabicyclo[4.2.1]nonane-3-carboxamide typically involves multi-step organic reactions starting from commercially available precursors. The common synthetic route involves the following steps:

• Formation of the bicyclo[4.2.1]nonane core: through a Diels-Alder reaction.

• Introduction of the oxo group: by an oxidation reaction.

• Attachment of the thia-3-azabicyclo group: via nucleophilic substitution.

• Final amidation: to incorporate the carboxamide functionality.

Industrial Production Methods: In an industrial setting, the production of this compound may utilize high-throughput reactors and optimized catalytic systems to increase yield and efficiency. The industrial process might involve:

• Continuous flow synthesis for the formation of the bicyclo core.

• Catalytic oxidation using palladium or platinum catalysts.

• Automated systems for nucleophilic substitution reactions.

• Scalable amidation reactions employing robust amidating agents.

Chemical Reactions Analysis

Types of Reactions: N-[4-[3-(methylamino)-3-oxopropoxy]phenyl]-9-oxo-9lambda4-thia-3-azabicyclo[4.2.1]nonane-3-carboxamide undergoes various chemical reactions, including:

• Oxidation: : This compound can be further oxidized to introduce more oxygen-containing functional groups.

• Reduction: : Reduction reactions can modify the oxo group to yield alcohol or other reduced products.

• Substitution: : The compound's reactive sites allow for nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions:

• Oxidation: : Common oxidizing agents include KMnO4, CrO3, and organic peroxides.

• Reduction: : Reducing agents like LiAlH4 or NaBH4 are typically used.

• Substitution: : Various nucleophiles or electrophiles, depending on the desired substitution product.

Major Products: The primary products of these reactions are modified versions of the parent compound, potentially enhancing or altering its functional properties for specific applications.

Scientific Research Applications

N-[4-[3-(methylamino)-3-oxopropoxy]phenyl]-9-oxo-9lambda4-thia-3-azabicyclo[4.2.1]nonane-3-carboxamide finds extensive use in scientific research:

• Chemistry: : As a building block for synthesizing more complex molecules, studying reaction mechanisms, and developing new synthetic methodologies.

• Biology: : In biochemical assays and as a tool to study protein-ligand interactions.

• Medicine: : Potential therapeutic applications, including drug development and studying its pharmacokinetics and pharmacodynamics.

• Industry: : Use in manufacturing processes for pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism by which N-[4-[3-(methylamino)-3-oxopropoxy]phenyl]-9-oxo-9lambda4-thia-3-azabicyclo[4.2.1]nonane-3-carboxamide exerts its effects involves:

• Molecular Targets: : Binding to specific proteins or enzymes, modulating their activity.

• Pathways Involved: : Interaction with metabolic or signaling pathways to exert its biological effects.

Comparison with Similar Compounds

When comparing N-[4-[3-(methylamino)-3-oxopropoxy]phenyl]-9-oxo-9lambda4-thia-3-azabicyclo[4.2.1]nonane-3-carboxamide to similar compounds, its uniqueness lies in its specific chemical structure and functional properties. Similar compounds include:

• Other members of the azabicyclo family.

• Compounds with similar amide or oxo functionalities.

These compounds share some characteristics but differ in their exact chemical configurations and applications, making N-[4-[3-(methylamino)-3-oxopropoxy]phenyl]-9-oxo-9lambda4-thia-3-azabicyclo[4.2.1]nonane-3-carboxamide distinct in its utility and effectiveness.